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Abstract

This technical guide provides a comprehensive overview of the phase change characteristics
and thermodynamic properties of 2-Chloro-1,1,1,2-tetrafluoroethane, commonly known as
HCFC-124 or R-124. As a hydrochlorofluorocarbon, HCFC-124 has served as a transitional
refrigerant substitute for CFCs in various applications. Understanding its phase behavior is
critical for the design, modeling, and safe operation of thermal management systems. This
document consolidates key physical data, details experimental methodologies for its
determination, outlines safety protocols for handling, and presents thermodynamic models. The
intended audience includes researchers, chemical engineers, and professionals in drug
development and materials science who require precise and reliable data on this compound.

Introduction
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2-Chloro-1,1,1,2-tetrafluoroethane (HCFC-124) is a hydrochlorofluorocarbon that emerged as
a replacement for chlorofluorocarbons (CFCs) like R-114. While its ozone depletion potential is
significantly lower than that of the CFCs it replaced, it is still a substance regulated under the
Montreal Protocol. Its thermophysical properties, however, make it a valuable compound for
study and for specific applications in low-temperature refrigeration and as a component in
refrigerant mixtures.[1]

The phase transitions of a substance—melting, boiling, and sublimation—are governed by its
fundamental thermodynamic properties. For a refrigerant, properties such as boiling point,
vapor pressure, and enthalpy of vaporization dictate its performance in a vapor-compression
cycle. Accurate phase change data is therefore not merely academic; it is the foundation for
engineering calculations, equipment design, and process simulation. This guide provides an in-
depth exploration of these properties for HCFC-124, grounded in authoritative data and
established experimental principles.

Physicochemical and Core Phase Change
Properties

The fundamental properties of HCFC-124 are summarized below. These values are critical
reference points for understanding its behavior.
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Property Value

Chemical Name 2-Chloro-1,1,1,2-tetrafluoroethane
Common Names HCFC-124, R-124, Freon™ 124
CAS Number 2837-89-0

Molecular Formula C2HCIF4

Molar Mass 136.48 g/mol

Boiling Point (at 1 atm) -12.0 °C (10.4 °F)

Melting Point -199 °C (-326.2 °F)

Critical Temperature 122.2 °C (252.0 °F)

Critical Pressure 3.62 MPa (525 psia)

Ozone Depletion Potential (ODP) 0.02 - 0.026

Global Warming Potential (GWP) 609 (100-year)

Data compiled from various sources, including DuPont technical information sheets based on
NIST data.[2]

Thermodynamic Data of Phase Transitions

The performance of HCFC-124 in any thermal system is defined by its thermodynamic
properties across different phases. The data presented herein is derived from experimental
measurements and validated thermodynamic models, such as the Modified Benedict-Webb-
Rubin (MBWR) equation of state, which provides a highly accurate representation of the fluid's
behavior over a wide range of conditions.[2]

Vapor Pressure

Vapor pressure is a critical property indicating the pressure at which a substance will boil at a
given temperature. The relationship is non-linear and is essential for designing and operating
refrigeration systems safely and efficiently.
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Temperature (°C)

Vapor Pressure (kPa)

-40 295
-20 82.5

0 193.3
20 398.8
40 741.5
60 1269.1

Values are derived from thermodynamic tables based on the MBWR equation of state, which is

rooted in experimental data from institutions like the National Institute of Standards and

Technology (NIST).[2]

Enthalpy of Vaporization and Density

Enthalpy of vaporization represents the energy required to transform a given quantity of the

substance from a liquid to a gas at a given pressure. Saturated liquid and vapor densities are

crucial for calculating mass flow rates and system charge.

Temperature (°C)

Liquid Density (

_ Enthalpy of
Vapor Density ( Vaporization

kg/m 3) kg/m 3) (kJlkg)
-40 1558.1 1.69 185.7
-20 1499.7 441 174.4
0 1438.9 9.68 162.2
20 1374.8 19.1 148.8
40 1305.8 34.6 133.8
60 1229.4 59.4 116.5

Data sourced from comprehensive thermodynamic property tables for HCFC-124.[2]
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Experimental Determination of Phase Change Data

The acquisition of precise thermodynamic data relies on meticulous experimental procedures.
The trustworthiness of the data is directly linked to the validity of the methodology.

Protocol: Vapor Pressure Measurement (Static Method)

The static method is a highly accurate technique for determining the vapor pressure of a
substance at various temperatures.

Causality: This method is chosen for its directness. By isolating a pure sample and allowing it
to reach equilibrium in a controlled-temperature environment, the measured pressure directly
corresponds to the vapor pressure, minimizing errors associated with flow or dynamic effects.

Methodology:

o Sample Preparation: A high-purity sample of HCFC-124 is degassed to remove any
dissolved non-condensable gases (like air), which would otherwise contribute to the total
pressure and introduce significant error. This is typically achieved by repeated freeze-pump-
thaw cycles.

o Apparatus: The degassed sample is introduced into a thermostatically controlled vessel of a
known volume. The vessel is connected to a high-precision pressure transducer.

o Temperature Control: The vessel is placed in a liquid bath or a cryostat capable of
maintaining a stable temperature (£0.01 K).

o Equilibrium: At each target temperature, the system is allowed to thermally equilibrate. This
is confirmed by observing a stable pressure reading over an extended period.

o Data Acquisition: The stable pressure and the precise temperature are recorded.

« Iteration: The temperature of the bath is incrementally changed, and steps 4-5 are repeated
to generate a vapor pressure curve over the desired temperature range.[1]

Protocol: Enthalpy of Fusion/Vaporization (Differential
Scanning Calorimetry - DSC)
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DSC is a powerful thermal analysis technique used to measure the heat flow associated with
phase transitions.

Causality: DSC measures the difference in heat required to increase the temperature of a
sample and a reference. This differential measurement allows for the precise quantification of
the energy absorbed or released during an isothermal phase change, such as melting or
boiling.

Methodology:

» Calibration: The DSC instrument is calibrated using standard materials with known melting
points and enthalpies of fusion (e.g., indium, zinc) to ensure accuracy.[3]

o Sample Encapsulation: A small, precisely weighed amount of liquid HCFC-124 is
hermetically sealed into an aluminum pan. A second, empty pan is used as a reference.

o Thermal Program: The sample and reference pans are placed in the DSC cell and subjected
to a controlled temperature program. For enthalpy of fusion, this involves cooling the sample
until it freezes, then heating it at a constant rate (e.g., 2-10 K/min) through its melting point.

[3]

o Data Analysis: As the sample melts, it absorbs latent heat, creating a temperature difference
between the sample and reference pans. The instrument measures the heat flow required to
maintain a zero temperature difference.

» Peak Integration: The resulting heat flow versus temperature curve shows a peak
corresponding to the phase transition. The area under this peak is integrated to determine
the total energy absorbed, which is the enthalpy of fusion.[3] A similar process, using a
pressure-capable DSC cell, can be used for the enthalpy of vaporization.

Experimental Workflow Visualization

The logical flow for characterizing the thermophysical properties of a refrigerant like HCFC-124
is depicted below.
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Caption: General experimental workflow for refrigerant property determination.

Safety and Handling Considerations
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As a liquefied gas under pressure, HCFC-124 requires strict adherence to safety protocols. The
primary hazards are related to high pressure, potential for frostbite from liquid contact, and
asphyxiation in confined spaces.[4]

Personal Protective Equipment (PPE)
When handling HCFC-124, the following PPE is mandatory:
o Eye Protection: Safety glasses or chemical splash goggles.[5]

o Skin Protection: Insulated gloves to protect against frostbite when handling cylinders or lines
containing liquid.[6]

» Respiratory Protection: Generally not required in well-ventilated areas. However, in case of a
leak or in confined spaces, a self-contained breathing apparatus (SCBA) is necessary.[5]

Handling of Pressurized Cylinders

« Inspection: Always inspect cylinders for damage before use.

e Transport: Use a suitable hand truck or cart to move cylinders; do not drag, roll, or slide
them. Keep valve caps in place during transport.[4][7]

e Securing: Cylinders must be stored upright and firmly secured to a wall or bench to prevent
tipping.[8]

e Environment: Store cylinders in a cool, dry, well-ventilated area away from heat sources,
open flames, and direct sunlight. Cylinder temperatures should not exceed 52 °C (125 °F).[5]

[8]

o Connection: Use equipment and piping rated for cylinder pressure. A backflow prevention
device should be used in the piping.[4]

o Operation: Open valves slowly. Close the valve after each use and when the cylinder is
empty.[4]

Emergency Procedures (Leak)
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o Evacuate: Immediately evacuate personnel from the affected area.[5]

e Ventilate: Increase ventilation to the area to disperse the gas. HCFC-124 vapor is heavier
than air and can accumulate in low-lying areas.[6]

o Stop Leak (If Safe): If it can be done without risk, shut off the source of the leak (e.g., close
the cylinder valve).

o First Aid:

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

o Skin Contact (Frostbite): Thaw affected areas with lukewarm water. Do not rub the area.
Seek immediate medical attention.[4]

Safe Handling Workflow

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://refrigerants.com/wp-content/uploads/2019/12/SDS-R124.pdf
https://issuu.com/wilhelmsenshipservices/docs/refrigerant_handling_guide_2023_v1.0-032023/s/21702517
https://www.hudsontech.com/wp-content/uploads/Freon%E2%84%A2-124-HCFC-124-Refrigerant-SDS.pdf
https://www.hudsontech.com/wp-content/uploads/Freon%E2%84%A2-124-HCFC-124-Refrigerant-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Handle HCFC-124

Assess Work Area:
Well-Ventilated?

Don Appropriate PPE
(Goggles, Insulated Gloves)

,

Transport Cylinder Safely
(Use Hand Truck)

:

Secure Cylinder
in Upright Position

l No (Confined Space)

Connect to System
(Use Rated Equipment)

Perform Work

Leak Detected?

Execute Emergency Protocol:

Disconnect & Close Valve Evacuate, Ventilate, Stop Leak

'

Return Cylinder to
Secure Storage

Click to download full resolution via product page

Caption: Decision workflow for the safe handling of HCFC-124 cylinders.
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Conclusion

This guide has consolidated the essential phase change data and thermodynamic properties
for 2-Chloro-1,1,1,2-tetrafluoroethane (HCFC-124). The presented data, including boiling
point, critical parameters, vapor pressure, and enthalpy, form the basis for any rigorous
scientific or engineering work involving this compound. By detailing the experimental
methodologies and emphasizing the critical safety protocols, this document serves as a
comprehensive resource for researchers and professionals, ensuring both technical accuracy
and operational safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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